![molecular formula C15H18N2O4 B4579046 4-{[3-(4-methoxyphenyl)-4,5-dihydro-5-isoxazolyl]carbonyl}morpholine](/img/structure/B4579046.png)
4-{[3-(4-methoxyphenyl)-4,5-dihydro-5-isoxazolyl]carbonyl}morpholine
Overview
Description
Synthesis Analysis
The synthesis of compounds related to 4-{[3-(4-methoxyphenyl)-4,5-dihydro-5-isoxazolyl]carbonyl}morpholine involves multi-step reactions starting from basic aromatic compounds and employing cyclization, condensation, and nucleophilic substitution reactions. For example, the synthesis of 3-morpholin-4-yl-1-(4-nitrophenyl)-5,6-dihydro-1H-pyridin-2-one, an important intermediate for biologically active compounds, was achieved through a series of steps including rearrangement and condensation reactions, highlighting the complexity and precision required in synthesizing such molecules (Wang et al., 2016).
Molecular Structure Analysis
The crystal and molecular structure of these compounds is determined through X-ray diffraction studies, which reveal the precise geometric arrangement of atoms within the molecule. This analysis aids in understanding the molecular conformation and the spatial arrangement of various substituents, which is crucial for predicting the reactivity and interaction of the molecule with biological targets (Prasad et al., 2018).
Scientific Research Applications
Synthesis and Structural Analysis
The synthesis and crystal structure of related compounds demonstrate the chemical versatility and potential for further modification. For instance, a study on the synthesis of 4-chloro-2-(morpholine-4-carbonyl)phenyl-4'-methoxybenzoate, a derivative incorporating the morpholine moiety, showed good molluscicidal effects, highlighting the compound's utility in pest control applications (Duan et al., 2014). Another study focused on the crystal structure of a p-anisoylthiourea salt with a protonated morpholine group, revealing insights into the compound's structural stability and potential for further chemical modifications (M. Yusof & B. Yamin, 2005).
Chemical Reactions and Modifications
Research on the reactivity of benzyl-5-methoxy-1,4-benzoquinones with morpholine has led to the discovery of novel amination reactions, creating new pathways for synthesizing benzofurans, which have diverse pharmaceutical and material science applications (L. Jurd, 1978). Furthermore, the development of new 1,2,4-triazole derivatives through reactions involving morpholine has been shown to possess antimicrobial activities, indicating potential for therapeutic applications (H. Bektaş et al., 2010).
Novel Drug Delivery Systems
A study on the development of an effective injectable delivery system for hydrophobic antitumor candidates using morpholine derivatives as part of the formulation highlights the compound's role in enhancing drug delivery mechanisms (Xiuxiu Jin et al., 2015).
properties
IUPAC Name |
[3-(4-methoxyphenyl)-4,5-dihydro-1,2-oxazol-5-yl]-morpholin-4-ylmethanone | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H18N2O4/c1-19-12-4-2-11(3-5-12)13-10-14(21-16-13)15(18)17-6-8-20-9-7-17/h2-5,14H,6-10H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LMWAEWVBYBULHH-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C2=NOC(C2)C(=O)N3CCOCC3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H18N2O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
290.31 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-[3-(4-Methoxyphenyl)-4,5-dihydro-1,2-oxazole-5-carbonyl]morpholine |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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